N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide

• IUPAC Name: 2-[5-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H19ClN4O3/c1-15-2-4-16(5-3-15)12-25-20(29)14-28-13-18(8-11-21(28)30)23-26-22(27-31-23)17-6-9-19(24)10-7-17/h2-11,13H,12,14H2,1H3,(H,25,29)
• InChI Key: WAQLMAQYJWWNLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C=C(C=CC2=O)C3=NC(=NO3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H19ClN4O3
• Molecular Weight: 434.9 g/mol

Description

N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide, also known as MLN8054, is a small molecule inhibitor of Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in cell division and is overexpressed in various types of cancer. MLN8054 has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.

Mechanism of Action

N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide inhibits Aurora A kinase by binding to the ATP-binding pocket of the enzyme. This prevents the phosphorylation of downstream targets involved in cell division, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the proliferation of T cells in vitro, suggesting that it may have immunosuppressive effects. It has also been shown to inhibit the growth of Toxoplasma gondii, a protozoan parasite that causes toxoplasmosis.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide has several advantages for lab experiments, including its high potency and specificity for Aurora A kinase. However, it also has some limitations, including its relatively short half-life and the potential for off-target effects.

Future Directions

There are several potential future directions for research on N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide. One area of interest is the development of more potent and selective inhibitors of Aurora A kinase. Another area of interest is the investigation of the immunosuppressive effects of this compound and its potential use in the treatment of autoimmune diseases. Finally, the combination of this compound with other cancer therapies, such as immunotherapy and targeted therapy, is an area of active research.

Scientific Research Applications

N-(3-chlorophenyl)-4-{[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxy}benzamide has been extensively studied in preclinical models of cancer, including breast, lung, and colon cancer. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, this compound has been shown to sensitize cancer cells to radiation therapy, making it a potential adjuvant therapy for cancer treatment.